Clencyclohexerol
Description
Clenbuterol, also known as clen or clenbuterol hydrochloride, is a sympathomimetic amine used as a bronchodilator in the treatment of asthma. It is a β2-adrenergic agonist, meaning it stimulates the β2-adrenergic receptors, which are responsible for the bronchodilation effect. Clenbuterol has also been used as a performance-enhancing drug in the bodybuilding and athletics community. It is believed to increase muscle mass and reduce body fat.
Scientific Research Applications
- Clencyclohexerol, like clenbuterol, has therapeutic potential in muscle wasting disorders. It can help counteract muscle loss and promote muscle growth. Researchers explore its efficacy in conditions such as cachexia, sarcopenia, and muscular dystrophy .
- In food-producing animals, β-agonists like clencyclohexerol are sometimes abused to stimulate muscle mass production. They enhance the lean “meat to fat” ratio, leading to increased muscle development. However, uncontrolled use poses risks to consumers’ health, and regulatory guidelines limit their use in livestock .
- Originally developed for treating pulmonary disorders in humans, β-agonists have bronchodilatory effects. Clencyclohexerol’s potential in managing respiratory conditions warrants further investigation .
- β-Agonists influence metabolism by promoting lipolysis (breakdown of fat). Researchers study their impact on energy expenditure, fat oxidation, and metabolic rate. Clencyclohexerol’s specific effects in this context are of interest .
- β-Adrenoceptors play a role in cardiovascular regulation. Clencyclohexerol’s effects on heart function, blood pressure, and cardiac remodeling are areas of exploration. Understanding its impact on cardiac tissue could have clinical implications .
- Some studies suggest that β-agonists may have neuroprotective properties. Clencyclohexerol’s potential in mitigating neurodegenerative conditions (e.g., Alzheimer’s, Parkinson’s) merits investigation .
Muscle Wasting Disorders and Therapeutic Potential
Animal Production and Lean Muscle Mass
β-Agonists in Pulmonary Disorders
Metabolic Effects and Lipolysis
Cardiovascular Applications
Neuroprotection and Neurodegenerative Diseases
properties
IUPAC Name |
4-[[2-(4-amino-3,5-dichlorophenyl)-2-hydroxyethyl]amino]cyclohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20Cl2N2O2/c15-11-5-8(6-12(16)14(11)17)13(20)7-18-9-1-3-10(19)4-2-9/h5-6,9-10,13,18-20H,1-4,7,17H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKFLKXDTRUWFDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NCC(C2=CC(=C(C(=C2)Cl)N)Cl)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901016396 |
Source
|
| Record name | Clencyclohexerol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901016396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Clencyclohexerol | |
CAS RN |
157877-79-7 |
Source
|
| Record name | Clencyclohexerol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901016396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q & A
Q1: What analytical methods are commonly used to detect Clencyclohexerol in biological samples?
A1: Two primary methods are employed for Clencyclohexerol detection:
Q2: What are the challenges associated with detecting Clencyclohexerol residues in livestock manure, and how do researchers address these challenges?
A: Detecting trace amounts of Clencyclohexerol in complex matrices like livestock manure poses significant analytical challenges. Researchers have developed a novel method using online cleanup technology coupled with UHPLC-MS/MS to overcome these hurdles []. This approach utilizes a Hyper Sep Retain CX column to remove interfering matrix components while selectively retaining Clencyclohexerol and other target analytes. This online cleanup step simplifies sample preparation and enhances the sensitivity and accuracy of the subsequent analysis.
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